Cas no 400074-46-6 (1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one)

• Product Name: 1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one
• CAS No: 400074-46-6
• MF: C₁₉H₁₇NOS
• MW: 307.409383535385
• CID: 5270624
• Update Time: 2026-03-09

1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one

• Inchi： 1S/C19H17NOS/c1-12-8-10-15(11-9-12)22-19-18(14(3)21)13(2)16-6-4-5-7-17(16)20-19/h4-11H,1-3H3
• InChI Key： ARNBAMWIAKKXEF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C2C(N=C1SC1=CC=C(C)C=C1)=CC=CC=2)C

Additional information on 1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one

1-{4-Methyl-2-[(4-Methylphenyl)Sulfanyl]Quinolin-3-Yl}Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 400074-46-6, commonly referred to as 1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure features a quinoline ring system substituted with a methyl group at position 4, a sulfanyl group attached to a methylphenyl moiety at position 2, and an ethanone group at position 3.

Recent studies have highlighted the potential of this compound as a biologically active agent. Researchers have explored its ability to modulate various cellular pathways, particularly in the context of cancer biology. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against several human cancer cell lines, suggesting its potential as an anticancer agent. The sulfanyl group, in particular, has been identified as a key functional group contributing to its bioactivity.

In addition to its pharmacological applications, this compound has also been studied for its role in synthetic organic chemistry. Its complex structure makes it an ideal candidate for exploring novel synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this molecule, paving the way for large-scale production and further biological evaluations.

The structural features of this compound also make it a valuable tool in the study of sulfur-containing heterocycles. The sulfanyl group introduces unique electronic and steric properties into the molecule, which can be exploited for various applications. For example, researchers have investigated its potential as a metal-binding ligand, demonstrating its ability to coordinate with transition metals and form stable complexes.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its ecotoxicological profile. Studies conducted under controlled laboratory conditions have shown that it exhibits low toxicity towards aquatic organisms, making it a safer option for industrial and pharmaceutical applications.

In conclusion, 1-{4-methyl-2-[(4-methylphenyl)sulfanyl]quinolin-3-yl}ethan-1-one (CAS No. 400074-46-6) is a multifaceted compound with promising applications in medicine, chemistry, and materials science. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary scientific discourse.